Cas no 1350511-89-5 (4-Isobutoxy-3-methylphenylboronic Acid)

• Product Name: 4-Isobutoxy-3-methylphenylboronic Acid
• CAS No: 1350511-89-5
• MF: C₁₁H₁₇BO₃
• MW: 208.061883687973
• MDL: MFCD18294167
• CID: 5178959
• Update Time: 2025-10-28

4-Isobutoxy-3-methylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Isobutoxy-3-methylphenylboronic Acid
• SY293200
• Boronic acid, B-[3-methyl-4-(2-methylpropoxy)phenyl]-

• MDL： MFCD18294167
• Inchi： 1S/C11H17BO3/c1-8(2)7-15-11-5-4-10(12(13)14)6-9(11)3/h4-6,8,13-14H,7H2,1-3H3
• InChI Key： QZCMYZOYOUPGAD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CC=1C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Topological Polar Surface Area: 49.7

Additional information on 4-Isobutoxy-3-methylphenylboronic Acid

Introduction to 4-Isobutoxy-3-methylphenylboronic Acid (CAS No. 1350511-89-5)

4-Isobutoxy-3-methylphenylboronic acid, with the CAS number 1350511-89-5, is a versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, also referred to as 4-isobutoxy-3-methylphenyl boronic acid, is a derivative of phenylboronic acid with substituents at the 3 and 4 positions of the aromatic ring. The presence of an isobutoxy group at the para position and a methyl group at the meta position imparts unique electronic and steric properties to the molecule, making it highly valuable in various chemical reactions.

The synthesis of 4-isobutoxy-3-methylphenylboronic acid typically involves a multi-step process, often starting from the corresponding phenol derivative. The conversion of phenol to its boronic acid equivalent is a critical step, often achieved through the Suzuki-Miyaura coupling reaction or other cross-coupling methodologies. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and improving yield rates.

In terms of applications, 4-isobutoxy-3-methylphenylboronic acid has found extensive use in drug discovery and development. Its ability to participate in cross-coupling reactions makes it an ideal building block for constructing complex molecular architectures with potential pharmacological activities. For instance, researchers have employed this compound in the synthesis of novel kinase inhibitors and other bioactive molecules, demonstrating its utility in medicinal chemistry.

Beyond pharmaceutical applications, 4-isobutoxy-3-methylphenylboronic acid has also emerged as a key component in materials science, particularly in the development of advanced organic electronics. Its electronic properties make it suitable for use in semiconducting polymers and organic light-emitting diodes (OLEDs). Recent studies have highlighted its role in enhancing charge transport properties within these materials, paving the way for next-generation electronic devices.

The environmental impact of using 4-isobutoxy-3-methylphenylboronic acid has also been a topic of interest among researchers. Efforts are being made to develop sustainable synthesis routes and recycling methods to minimize waste generation during its production and application processes.

In conclusion, 4-isobutoxy-3-methylphenylboronic acid, with its unique chemical properties and diverse applications, continues to be a focal point in both academic research and industrial development. As new technologies emerge, this compound is expected to play an even more significant role in shaping future innovations across multiple disciplines.